5-[1-(3-chloro-4-fluorobenzoyl)piperidin-4-yl]-4-(4-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one

• IUPAC Name: 3-[1-(3-chloro-4-fluorobenzoyl)piperidin-4-yl]-4-(4-methylphenyl)-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C21H20ClFN4O2/c1-13-2-5-16(6-3-13)27-19(24-25-21(27)29)14-8-10-26(11-9-14)20(28)15-4-7-18(23)17(22)12-15/h2-7,12,14H,8-11H2,1H3,(H,25,29)
• InChI Key: ZJCXXNHKSGOOGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NNC2=O)C3CCN(CC3)C(=O)C4=CC(=C(C=C4)F)Cl
• Molecular Formula: C21H20ClFN4O2
• Molecular Weight: 414.9 g/mol

Description

5-[1-(3-chloro-4-fluorobenzoyl)piperidin-4-yl]-4-(4-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one is a useful research compound. Its molecular formula is C21H20ClFN4O2 and its molecular weight is 414.87. The purity is usually 95%.
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Scientific Research Applications

Structural and Molecular Analysis

A detailed molecular analysis including tautomeric properties, conformations, and the mechanism behind the anti-cancer properties of benzimidazole derivatives bearing 1,2,4-triazole has been conducted. This research highlights the potential of such compounds, including those similar to 5-[1-(3-chloro-4-fluorobenzoyl)piperidin-4-yl]-4-(4-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one, in targeting the EGFR binding pocket for anti-cancer activity through molecular docking studies (Karayel, 2021).

Crystal Structure and Intermolecular Interactions

The study of crystal structures and intermolecular interactions of trifluoromethyl-substituted compounds, including those structurally related to 5-[1-(3-chloro-4-fluorobenzoyl)piperidin-4-yl]-4-(4-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one, reveals insights into the molecular configurations and potential interaction mechanisms within the crystal lattice. This research provides foundational knowledge for understanding how structural variations influence biological activity and stability (Li et al., 2005).

Antimicrobial Activities

Synthesis and evaluation of new 1,2,4-triazole derivatives demonstrate their potential antimicrobial activities. This includes a broad investigation into compounds structurally related to 5-[1-(3-chloro-4-fluorobenzoyl)piperidin-4-yl]-4-(4-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one, providing insights into their potential as novel antimicrobial agents. The study outlines the synthesis routes and evaluates the bioactivity of these compounds, offering a path towards the development of new antimicrobial treatments (Bektaş et al., 2007).

Anticancer Activity

The synthesis of novel fluoro-substituted compounds and their testing against cancer cell lines reveal the potential anticancer activity of such molecules. This research, including studies on structures related to 5-[1-(3-chloro-4-fluorobenzoyl)piperidin-4-yl]-4-(4-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one, contributes to the ongoing search for effective anti-lung cancer agents. The findings suggest that these compounds can show significant anticancer activity at low concentrations, comparable to reference drugs (Hammam et al., 2005).